Cas no 875781-41-2 (5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine)

5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine structure
875781-41-2 structure
Product Name:5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine
CAS No:875781-41-2
MF:C9H12BrN3Si
MW:270.201181411743
MDL:MFCD16660032
CID:1006025
PubChem ID:53393189
Update Time:2024-10-26

5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine
    • 5-Bromo-3-[(trimethylsilyl)ethynyl]pyrazin-2-amine
    • 5-bromo-3-[2-(trimethylsilyl)ethynyl]-2-Pyrazinamine
    • 5-bromo-3-((trimethylsilyl)ethynyl)pyrazine-2-amine
    • 5-bromo-3-trimethylsilanylethynyl-pyrazin-2-ylamine
    • QC-6951
    • 5-Bromo-3-(2-(trimethylsilyl)ethynyl)pyrazin-2-amine
    • 5-BROMO-3-[2-(TRIMETHYLSILYL)ETHYNYL]PYRAZIN-2-AMINE
    • PubChem22119
    • C9H12BrN3Si
    • LQJGZEFWBXJKJI-UHFFFAOYSA-N
    • 3889AC
    • FCH1346936
    • BC004751
    • SY011001
    • 5-Bromo-3-[2-(trimethylsilyl)ethynyl]-2-pyrazinamine (ACI)
    • Pyrazinamine, 5-bromo-3-[(trimethylsilyl)ethynyl]- (9CI)
    • 5-Bromo-3-trimethylsilanylethynylpyrazin-2-ylamine
    • 5-bromo-3-(2-trimethylsilylethynyl)pyrazin-2-amine
    • MFCD16660032
    • DS-14236
    • DB-077012
    • CS-M3193
    • AKOS015892473
    • SCHEMBL422711
    • 1416740-15-2
    • J-516999
    • DTXSID80693833
    • DB-317408
    • 875781-41-2
    • MDL： MFCD16660032
    • Inchi： 1S/C9H12BrN3Si/c1-14(2,3)5-4-7-9(11)12-6-8(10)13-7/h6H,1-3H3,(H2,11,12)
    • InChI Key： LQJGZEFWBXJKJI-UHFFFAOYSA-N
    • SMILES： BrC1C=NC(N)=C(C#C[Si](C)(C)C)N=1

Computed Properties

  • Exact Mass: 268.99800
  • Monoisotopic Mass: 268.99839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • PSA: 51.80000
  • LogP: 2.63140

5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine Security Information

5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine Pricemore >>

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5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine Production Method

Production Method 1

5049-61-6 5049-61-6
875781-41-2 875781-41-2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ,  Acetonitrile ;  3 h, 0 - 5 °C
2.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  1.5 h, -5 - 0 °C
Reference
Structure activity optimization of 6H-pyrrolo[2,3-e][1,2,4]triazolo[4,3-a]pyrazines as Jak1 kinase inhibitors
Friedman, Michael; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(20), 4399-4404

Production Method 2

5049-61-6 5049-61-6
875781-41-2 875781-41-2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethyl sulfoxide ;  45 min, rt; 3 h, rt
2.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  5 min, rt; overnight, rt
Reference
Synthesis and Structure-Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity
Verdonck, Sven; et al, Journal of Medicinal Chemistry, 2019, 62(12), 5810-5831

5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine Raw materials

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